Cas no 127894-03-5 (2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol)

• Product Name: 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol
• CAS No: 127894-03-5
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• MDL: MFCD20535443
• CID: 5238199
• PubChem ID: 14639249
• Update Time: 2026-03-08

2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(1,3-benzoxazol-2-yl)propan-2-yl]amino}phenol
• 2-[2-(1,3-benzoxazol-2-yl)propan-2-ylamino]phenol
• CFA89403
• STL474494
• 2-[1-(2-Hydroxyphenylamino)-1-methylethyl]benzoxazole
• 2-{[1-(1,3-benzoxazol-2-yl)-1-methylethyl]amino}phenol
• 2-(1-Benzooxazol-2-yl-1-methyl-ethylamino)-phenol
• Phenol, 2-[[1-(2-benzoxazolyl)-1-methylethyl]amino]-
• 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol

• MDL： MFCD20535443
• Inchi： 1S/C16H16N2O2/c1-16(2,18-11-7-3-5-9-13(11)19)15-17-12-8-4-6-10-14(12)20-15/h3-10,18-19H,1-2H3
• InChI Key： JFURPXCJRAWEBR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C(C)(C)NC1C=CC=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 3.5
• Topological Polar Surface Area: 58.3

Additional information on 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol

Comprehensive Overview of 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol (CAS No. 127894-03-5)

2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol (CAS No. 127894-03-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzoxazole core and phenolic moiety, exhibits a range of interesting chemical and physical properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug development and advanced material synthesis.

The molecular structure of 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol features a benzoxazole ring linked to a phenol group via an aminoalkyl spacer. This structural arrangement imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis. The compound's CAS No. 127894-03-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in research and commercial contexts.

One of the most compelling aspects of 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol is its potential role in pharmaceutical research. The benzoxazole scaffold is known for its bioactivity, and derivatives of this core structure have been investigated for antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the compound's ability to interact with specific biological targets, sparking interest in its use as a building block for novel therapeutics.

In addition to its pharmaceutical applications, 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol is also being explored in material science. Its conjugated system and ability to form stable complexes with metals make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. The compound's phenolic group further enhances its utility in polymer chemistry, where it can act as a crosslinking agent or stabilizer.

The synthesis of 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol typically involves multi-step organic reactions, including condensation and alkylation processes. Researchers have developed optimized protocols to improve yield and purity, ensuring the compound's availability for both academic and industrial applications. Its CAS No. 127894-03-5 is frequently cited in patent literature, underscoring its commercial relevance.

From an environmental and safety perspective, 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol is generally regarded as stable under standard conditions. However, like many organic compounds, it should be handled with care to avoid unnecessary exposure. Proper storage and disposal practices are essential to minimize any potential risks associated with its use.

The market demand for 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol is expected to grow, driven by its expanding applications in pharmaceuticals and advanced materials. Suppliers and manufacturers are increasingly listing this compound under its CAS No. 127894-03-5 to cater to the needs of researchers and developers. Custom synthesis services are also becoming available, offering tailored solutions for specific project requirements.

In conclusion, 2-{2-(1,3-benzoxazol-2-yl)propan-2-ylamino}phenol (CAS No. 127894-03-5) represents a versatile and promising compound with broad applicability across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable asset in drug discovery, material science, and beyond. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is likely to increase.